Cas no 163231-23-0 (2,5-Thiophenedicarboxaldehyde,3-methyl-)

2,5-Thiophenedicarboxaldehyde,3-methyl- is a heterocyclic aldehyde compound featuring a thiophene ring substituted with two formyl groups at the 2- and 5-positions and a methyl group at the 3-position. This structure makes it a versatile intermediate in organic synthesis, particularly for constructing complex heterocyclic systems and functionalized polymers. Its dual aldehyde functionality allows for selective reactivity in condensation and cross-coupling reactions, while the methyl group enhances steric and electronic modulation. The compound is valuable in materials science, pharmaceuticals, and agrochemical research due to its ability to serve as a precursor for ligands, dyes, and bioactive molecules. High purity grades ensure consistent performance in demanding applications.

2,5-Thiophenedicarboxaldehyde,3-methyl- structure

163231-23-0 structure

Product Name:2,5-Thiophenedicarboxaldehyde,3-methyl-

CAS No:163231-23-0

MF:C₇H₆O₂S

MW:154.186340808868

CID:110161

Update Time:2025-06-07

2,5-Thiophenedicarboxaldehyde,3-methyl- Chemical and Physical Properties

Names and Identifiers

- 2,5-Thiophenedicarboxaldehyde,3-methyl-
- 2,5-Thiophenedicarboxaldehyde, 3-methyl- (9CI)
- 3-Methylthiophene-2,5-dicarbaldehyde
- Inchi： 1S/C7H6O2S/c1-5-2-6(3-8)10-7(5)4-9/h2-4H,1H3
- InChI Key： WBVCQALKLCLJMI-UHFFFAOYSA-N
- SMILES： C1(C=O)SC(C=O)=CC=1C

Computed Properties

Exact Mass: 154.00888
Monoisotopic Mass: 154.009
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 62.4A^2

Experimental Properties

PSA: 34.14

2,5-Thiophenedicarboxaldehyde,3-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB611303-250mg	3-Methylthiophene-2,5-dicarbaldehyde; .	163231-23-0	250mg	€371.10	2025-04-20
abcr	AB611303-1g	3-Methylthiophene-2,5-dicarbaldehyde; .	163231-23-0	1g	€690.20	2025-04-20
abcr	AB611303-5g	3-Methylthiophene-2,5-dicarbaldehyde; .	163231-23-0	5g	€2327.60	2025-04-20